Cas no 88068-40-0 (4-Tridecen-3-one, 5-methyl-1-phenyl-)
88068-40-0 structure
Product Name:4-Tridecen-3-one, 5-methyl-1-phenyl-
CAS No:88068-40-0
MF:C20H30O
MW:286.451606273651
CID:646478
PubChem ID:71411121
Update Time:2025-04-19
4-Tridecen-3-one, 5-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Tridecen-3-one, 5-methyl-1-phenyl-
- 5-methyl-1-phenyltridec-4-en-3-one
- 88068-40-0
- DTXSID30830756
-
- Inchi: 1S/C20H30O/c1-3-4-5-6-7-9-12-18(2)17-20(21)16-15-19-13-10-8-11-14-19/h8,10-11,13-14,17H,3-7,9,12,15-16H2,1-2H3
- InChI Key: KBNXUTUNIPKIJA-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)C=C(C)CCCCCCCC
Computed Properties
- Exact Mass: 286.229665576g/mol
- Monoisotopic Mass: 286.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7
- Topological Polar Surface Area: 17.1Ų
4-Tridecen-3-one, 5-methyl-1-phenyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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